Cas no 761368-97-2 (3-Pyridinecarboxylicacid, 6-ethyl-1,2,5,6-tetrahydro-)

3-Pyridinecarboxylicacid, 6-ethyl-1,2,5,6-tetrahydro- structure
761368-97-2 structure
Product Name:3-Pyridinecarboxylicacid, 6-ethyl-1,2,5,6-tetrahydro-
CAS No:761368-97-2
MF:C8H13NO2
MW:155.194322347641
CID:550066
PubChem ID:15696615
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 6-ethyl-1,2,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 6-ethyl-1,2,5,6-tetrahydro-
    • 3-Pyridinecarboxylicacid,6-ethyl-1,2,5,6-tetrahydro-(9CI)
    • 2-ethyl-1,2,3,6-tetrahydropyridine-5-carboxylic acid
    • CHEMBL316017
    • 6-Ethyl-1,2,5,6-tetrahydropyridine-3-carboxylic acid
    • DTXSID80576990
    • 761368-97-2
    • Inchi: 1S/C8H13NO2/c1-2-7-4-3-6(5-9-7)8(10)11/h3,7,9H,2,4-5H2,1H3,(H,10,11)
    • InChI Key: ZXMUMSYZIIOMLH-UHFFFAOYSA-N
    • SMILES: OC(C1=CCC(CC)NC1)=O

Computed Properties

  • Exact Mass: 155.09469
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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